Cas no 1263047-40-0 (4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid)

• Product Name: 4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid
• CAS No: 1263047-40-0
• MF: C₁₉H₃₃N₃O₆
• MW: 399.481825590134
• MDL: MFCD18426561
• CID: 2158396
• Update Time: 2025-05-23

4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (Boc)2-4-trans-gmc-oh
• 4-Trans-(boc2-guanidino)methycyclohexane carboxylic acid
• 4-trans-[Bis(t-butyloxycarbonyl)-guanidino]methylcyclohexane carboxylic acid
• 4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid

• MDL： MFCD18426561
• Inchi： 1S/C19H33N3O6/c1-18(2,3)27-16(25)21-15(22-17(26)28-19(4,5)6)20-11-12-7-9-13(10-8-12)14(23)24/h12-13H,7-11H2,1-6H3,(H,23,24)(H2,20,21,22,25,26)
• InChI Key： JWXSOCWKUWWJJT-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C/N=C(\NC(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 564
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.037 g/l) (25 º C),

Additional information on 4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid

4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1263047-40-0, known as 4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

Structural Analysis: The molecule consists of a cyclohexane ring substituted at the 1-position with a carboxylic acid group and at the 4-position with a bis(tert-butoxycarbonylamino)methyleneamino group. The presence of the tert-butoxycarbonyl (Boc) groups suggests that this compound may have been synthesized using protective group strategies, which are commonly employed in organic synthesis to control reactivity and facilitate multi-step reactions.

Synthesis and Applications: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. Its structure makes it a potential candidate for use in drug delivery systems, where the Boc groups can act as protective moieties that are cleaved under specific conditions to release bioactive molecules. Additionally, the cyclohexane ring provides a rigid framework that could be advantageous in designing molecules with specific pharmacokinetic profiles.

Biological Activity: Studies have shown that this compound exhibits antimicrobial activity, particularly against Gram-positive bacteria. The bis(tert-butoxycarbonylamino)methyleneamino group is believed to contribute to this activity by disrupting bacterial cell membranes or inhibiting key enzymes involved in bacterial metabolism. Furthermore, preliminary results suggest that the compound may also possess anti-inflammatory properties, making it a promising lead for developing treatments for inflammatory diseases.

Environmental Impact: As concerns about environmental sustainability grow, researchers are exploring the eco-friendly synthesis and degradation pathways of this compound. Recent studies indicate that under certain conditions, the Boc groups can be selectively removed without generating harmful byproducts, which aligns with green chemistry principles.

Future Directions: Ongoing research is focused on optimizing the synthesis of 4-[[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]methyl]cyclohexane-1-carboxylic acid to enhance its stability and bioavailability. Collaborative efforts between chemists and biologists are also underway to explore its potential in targeted drug delivery systems and as a precursor for more complex bioactive molecules.

In conclusion, CAS No. 1263047-40-0 represents a versatile compound with diverse applications across multiple fields. Its unique structure, combined with its promising biological activities and eco-friendly synthesis pathways, positions it as a valuable asset in both academic research and industrial applications.